Cas no 1806984-80-4 (2,3-Bis(trifluoromethyl)-5-bromobenzyl bromide)

• Product Name: 2,3-Bis(trifluoromethyl)-5-bromobenzyl bromide
• CAS No: 1806984-80-4
• MF: C₉H₄Br₂F₆
• MW: 385.926482200623
• CID: 4982210
• Update Time: 2025-10-29

2,3-Bis(trifluoromethyl)-5-bromobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-bromobenzyl bromide

• Inchi： 1S/C9H4Br2F6/c10-3-4-1-5(11)2-6(8(12,13)14)7(4)9(15,16)17/h1-2H,3H2
• InChI Key： SKKDFDBZCGFXJI-UHFFFAOYSA-N
• SMILES： BrC1C=C(CBr)C(C(F)(F)F)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 2,3-Bis(trifluoromethyl)-5-bromobenzyl bromide

Professional Introduction to 2,3-Bis(trifluoromethyl)-5-bromobenzyl bromide (CAS No. 1806984-80-4)

2,3-Bis(trifluoromethyl)-5-bromobenzyl bromide, a compound with the chemical formula C₁₀H₅BBr₂F₆, is a highly versatile intermediate in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number CAS NO. 1806984-80-4, has garnered significant attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of multiple trifluoromethyl groups and a bromobenzyl moiety makes it a valuable building block for synthesizing complex molecules with enhanced biological activity.

The trifluoromethyl group is a well-known pharmacophore that imparts metabolic stability, lipophilicity, and improved binding affinity to biological targets. In recent years, the incorporation of trifluoromethyl groups into drug candidates has been extensively studied for its ability to modulate pharmacokinetic and pharmacodynamic properties. For instance, drugs such as fluoxetine and lurasidone contain trifluoromethyl substituents, which contribute to their efficacy in treating depression and schizophrenia, respectively. The compound 2,3-Bis(trifluoromethyl)-5-bromobenzyl bromide leverages this property, making it a promising candidate for further derivatization into bioactive molecules.

The bromobenzyl moiety in this compound serves as a reactive handle for various coupling reactions, including Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, and other palladium-catalyzed transformations. These reactions are fundamental in constructing complex molecular architectures, which are often required for achieving high selectivity and potency in drug design. The bromine atom in the benzyl group can be readily displaced by nucleophiles, allowing for the introduction of diverse functional groups at specific positions within the molecule.

In the realm of pharmaceutical research, 2,3-Bis(trifluoromethyl)-5-bromobenzyl bromide has been explored as a precursor for developing novel antiviral and anticancer agents. The combination of the trifluoromethyl group and the bromobenzyl moiety provides a scaffold that can be modified to target specific disease pathways. For example, recent studies have demonstrated the potential of trifluoromethylated benzyl derivatives in inhibiting viral proteases and kinases, which are critical for viral replication and survival. The compound's reactivity also makes it suitable for generating libraries of diverse compounds for high-throughput screening (HTS) campaigns.

The synthesis of 2,3-Bis(trifluoromethyl)-5-bromobenzyl bromide involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as trifluoromethylanilines and bromobenzyl halides, the compound can be synthesized through sequential halogenation and functional group interconversion reactions. These synthetic strategies not only showcase the versatility of the starting materials but also underscore the importance of carefully controlled reaction conditions to achieve high yields and purity.

The compound's stability under various storage conditions is another critical factor that enhances its appeal as an intermediate. The presence of electron-withdrawing trifluoromethyl groups stabilizes the molecule against degradation pathways such as oxidation or hydrolysis. This stability ensures that researchers can reliably use 2,3-Bis(trifluoromethyl)-5-bromobenzyl bromide in multiple synthetic steps without concerns about premature decomposition.

In conclusion, 2,3-Bis(trifluoromethyl)-5-bromobenzyl bromide (CAS No. 1806984-80-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features make it an invaluable tool for synthesizing novel therapeutic agents with enhanced biological activity. The combination of its reactivity and stability positions it as a key intermediate in drug discovery programs targeting various diseases. As research continues to uncover new applications for trifluoromethylated compounds, 2,3-Bis(trifluoromethyl)-5-bromobenzyl bromide is poised to play an increasingly important role in the development of next-generation pharmaceuticals.